Cas no 797814-91-6 (3-(1-Methyl-1H-benzimidazol-2-yl)propylamine Dihydrochloride hydrate)

• Product Name: 3-(1-Methyl-1H-benzimidazol-2-yl)propylamine Dihydrochloride hydrate
• CAS No: 797814-91-6
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• MDL: MFCD18483508
• CID: 1073074
• PubChem ID: 3151735
• Update Time: 2025-10-19

3-(1-Methyl-1H-benzimidazol-2-yl)propylamine Dihydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-benzimidazol-2-yl)propan-1-amine hydrochloride
• 3-(1-Methyl-1H-benzo[d]imidazol-2-yl)propan-1-amine
• BAS 05124793
• 3-(1-Methyl-1H-benzoimidazol-2-yl)-propyla mine
• VS-09815
• 3-(1-methylbenzimidazol-2-yl)propan-1-amine
• EN300-148080
• 797814-91-6
• BB 0240948
• 3-(1-methylbenzimidazol-2-yl)propylamine
• AKOS000321284
• 3-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine
• F21180
• SCHEMBL5114083
• STK503604
• BBL030447
• 3-(1-Methyl-1H-benzimidazol-2-yl)propylamine Dihydrochloride hydrate

• MDL： MFCD18483508
• Inchi： 1S/C11H15N3/c1-14-10-6-3-2-5-9(10)13-11(14)7-4-8-12/h2-3,5-6H,4,7-8,12H2,1H3
• InChI Key： IPIKWNHOWCSDJF-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1CCCN

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-Methyl-1H-benzimidazol-2-yl)propylamine Dihydrochloride hydrate

Research Brief on 3-(1-Methyl-1H-benzimidazol-2-yl)propylamine Dihydrochloride hydrate (CAS: 797814-91-6)

3-(1-Methyl-1H-benzimidazol-2-yl)propylamine Dihydrochloride hydrate (CAS: 797814-91-6) is a chemically synthesized compound that has garnered significant attention in recent biomedical research due to its potential therapeutic applications. This compound, characterized by its benzimidazole core and amine side chain, has been investigated for its role in modulating various biological pathways. The dihydrochloride hydrate form enhances its solubility and stability, making it suitable for pharmacological studies. Recent studies have explored its interactions with specific molecular targets, particularly in the context of neurological disorders and cancer therapeutics.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinase enzymes involved in neurodegenerative diseases. The study utilized in vitro assays and molecular docking simulations to confirm its binding affinity and inhibitory potential. These findings suggest that 3-(1-Methyl-1H-benzimidazol-2-yl)propylamine Dihydrochloride hydrate could serve as a promising scaffold for developing novel kinase inhibitors.

In addition to its neurological applications, this compound has also been investigated for its anticancer properties. A preclinical study conducted in 2024 revealed its ability to induce apoptosis in specific cancer cell lines by disrupting mitochondrial function. The study highlighted the compound's low cytotoxicity to normal cells, indicating a favorable therapeutic window. Further pharmacokinetic studies are underway to evaluate its bioavailability and metabolic stability in animal models.

The synthesis and characterization of 3-(1-Methyl-1H-benzimidazol-2-yl)propylamine Dihydrochloride hydrate have also been refined in recent years. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to ensure high purity and structural integrity. These improvements have facilitated more reproducible results in biological assays, thereby enhancing the reliability of research findings.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as off-target effects and potential drug-drug interactions need to be addressed through comprehensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3-(1-Methyl-1H-benzimidazol-2-yl)propylamine Dihydrochloride hydrate represents a versatile compound with significant potential in both neurological and oncological research. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical for its future applications. Researchers are encouraged to explore its derivatives and analogs to further expand its therapeutic utility.